Tributyltetradecylphosphonium dodecylbenzenesulfonate

Catalog No.
S15392595
CAS No.
817629-57-5
M.F
C44H85O3PS
M. Wt
725.2 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Tributyltetradecylphosphonium dodecylbenzenesulfon...

CAS Number

817629-57-5

Product Name

Tributyltetradecylphosphonium dodecylbenzenesulfonate

IUPAC Name

2-dodecylbenzenesulfonate;tributyl(tetradecyl)phosphanium

Molecular Formula

C44H85O3PS

Molecular Weight

725.2 g/mol

InChI

InChI=1S/C26H56P.C18H30O3S/c1-5-9-13-14-15-16-17-18-19-20-21-22-26-27(23-10-6-2,24-11-7-3)25-12-8-4;1-2-3-4-5-6-7-8-9-10-11-14-17-15-12-13-16-18(17)22(19,20)21/h5-26H2,1-4H3;12-13,15-16H,2-11,14H2,1H3,(H,19,20,21)/q+1;/p-1

InChI Key

UIWFKZBONQGUDI-UHFFFAOYSA-M

Canonical SMILES

CCCCCCCCCCCCCC[P+](CCCC)(CCCC)CCCC.CCCCCCCCCCCCC1=CC=CC=C1S(=O)(=O)[O-]

Tributyltetradecylphosphonium dodecylbenzenesulfonate is a quaternary ammonium compound characterized by its long hydrophobic tetradecyl chain and a dodecylbenzenesulfonate group. This compound has the molecular formula C44H85O3PSC_{44}H_{85}O_3PS and a molecular weight of approximately 725.19 g/mol. It appears as a viscous liquid ranging from white to yellow, with a viscosity of about 3621 cP at 25 °C and conductivity measured at 4.89 mS/cm at 30 °C . The compound is utilized primarily in laboratory settings and for the manufacture of various substances, although its full range of applications is still being explored.

Information on the biological activity of tributyltetradecylphosphonium dodecylbenzenesulfonate remains limited. Preliminary data suggest that the compound has not been fully tested for acute toxicity, skin irritation, or other health effects . Its potential applications in biological systems are still under investigation, particularly in the context of its surfactant properties.

The synthesis of tributyltetradecylphosphonium dodecylbenzenesulfonate typically involves the reaction of tetradecyl phosphonium salts with dodecylbenzenesulfonic acid. The precise conditions for synthesis can vary, but they generally require controlled temperatures and specific ratios of reactants to ensure optimal yield and purity. Detailed methodologies are not extensively documented in available literature, suggesting a need for more comprehensive studies on its synthesis.

Tributyltetradecylphosphonium dodecylbenzenesulfonate has several identified uses:

  • Laboratory Chemicals: It serves as a reagent in various chemical syntheses.
  • Surfactants: Due to its amphiphilic nature, it may be employed in formulations requiring surface-active agents.
  • Manufacturing: The compound is utilized in producing other chemical substances, potentially including emulsifiers or stabilizers in industrial applications.

Further research is necessary to explore additional applications across different fields such as materials science or biochemistry.

Several compounds share structural similarities with tributyltetradecylphosphonium dodecylbenzenesulfonate. Here are some notable examples:

Compound NameMolecular FormulaUnique Features
Tetrabutylammonium dodecylbenzenesulfonateC28H46O3SQuaternary ammonium with shorter alkyl chains
Hexadecyltrimethylammonium bromideC19H42BrNCationic surfactant used in various cleaning products
Dodecylbenzenesulfonic acidC18H30O3SAnionic surfactant commonly used in detergents

Uniqueness

Tributyltetradecylphosphonium dodecylbenzenesulfonate stands out due to its combination of a long-chain phosphonium group and an anionic sulfonate group, which may impart unique properties such as enhanced stability and surfactant capabilities compared to other similar compounds. This unique structure could lead to specialized applications not achievable by simpler quaternary ammonium compounds or traditional sulfonates.

Hydrogen Bond Acceptor Count

3

Exact Mass

724.59570474 g/mol

Monoisotopic Mass

724.59570474 g/mol

Heavy Atom Count

49

Dates

Last modified: 08-11-2024

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